Cas no 946308-85-6 (2-(3,4-dimethoxyphenyl)-5-4-(2-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(3,4-dimethoxyphenyl)-5-4-(2-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 946308-85-6
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 5430860
• Update Time: 2025-06-10

2-(3,4-dimethoxyphenyl)-5-4-(2-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-5-[4-(2-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• 2-(3,4-dimethoxyphenyl)-5-4-(2-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H24N4O5/c1-30-19-7-5-4-6-17(19)23(29)27-10-12-28(13-11-27)24-18(15-25)26-22(33-24)16-8-9-20(31-2)21(14-16)32-3/h4-9,14H,10-13H2,1-3H3
• InChI Key： PMYQWFYANVJTIA-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3OC)CC2)=C(C#N)N=C1C1=CC=C(OC)C(OC)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(3,4-dimethoxyphenyl)-5-4-(2-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Research Brief on 2-(3,4-dimethoxyphenyl)-5-4-(2-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS: 946308-85-6)

2-(3,4-dimethoxyphenyl)-5-4-(2-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS: 946308-85-6) is a synthetic small molecule that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique oxazole and piperazine core, has been investigated for its biological activity, particularly in the context of kinase inhibition and modulation of cellular signaling pathways.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. Researchers have employed structure-activity relationship (SAR) analyses to identify key functional groups responsible for its bioactivity. The presence of the dimethoxyphenyl and methoxybenzoyl moieties has been linked to improved binding affinity and selectivity toward specific kinase targets, making it a promising candidate for drug development.

In vitro and in vivo studies have demonstrated that 2-(3,4-dimethoxyphenyl)-5-4-(2-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile exhibits potent inhibitory effects on certain kinases involved in inflammatory and proliferative diseases. For instance, it has shown significant activity against protein kinases such as PI3K and mTOR, which are critical regulators of cell growth and survival. These findings suggest potential applications in oncology and autoimmune disorders.

Further investigations into the compound's mechanism of action have revealed its ability to disrupt key signaling cascades, leading to apoptosis in cancer cells and suppression of inflammatory cytokines. Advanced computational modeling and X-ray crystallography studies have provided insights into the molecular interactions between the compound and its kinase targets, facilitating the design of more potent derivatives.

Despite its promising profile, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are directed toward structural modifications to address these limitations while maintaining its therapeutic efficacy. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development.

In conclusion, 2-(3,4-dimethoxyphenyl)-5-4-(2-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile represents a valuable scaffold for the development of novel kinase inhibitors. Its unique chemical structure and demonstrated biological activity position it as a compelling subject for further research in the quest for innovative therapies in oncology and inflammation.